Cas no 2306271-44-1 (6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride)

• Product Name: 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride
• CAS No: 2306271-44-1
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 5294876
• Update Time: 2026-03-10

6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-amine, tetrahydro-6-(trifluoromethyl)-, hydrochloride (1:1)
• 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5-2-1-4(10)3-11-5;/h4-5H,1-3,10H2;1H
• InChI Key： ZNLVGEYLTBQLFJ-UHFFFAOYSA-N
• SMILES： C(C1OCC(N)CC1)(F)(F)F.Cl

Additional information on 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride

Comprehensive Overview of 6-(Trifluoromethyl)tetrahydropyran-3-amine Hydrochloride (CAS No. 2306271-44-1)

6-(Trifluoromethyl)tetrahydropyran-3-amine hydrochloride (CAS No. 2306271-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a tetrahydropyran ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 6-(trifluoromethyl)tetrahydropyran-3-amine has surged, driven by the growing focus on precision medicine and sustainable agriculture. This compound’s hydrochloride salt form improves its solubility, making it easier to handle in laboratory settings. Its CAS number 2306271-44-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

The synthesis of 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its trifluoromethyl moiety is a key feature, as fluorine atoms are known to modulate the electronic and steric properties of molecules, leading to improved binding affinity in target proteins. This has sparked interest in its use for developing next-generation therapeutics, especially in oncology and CNS disorders.

From an industrial perspective, the scalability of producing CAS 2306271-44-1 is a critical factor. Manufacturers are optimizing routes to ensure high yield and purity, addressing the needs of contract research organizations (CROs) and pharmaceutical companies. The compound’s role in catalysis and material science is also being explored, highlighting its versatility beyond life sciences.

Environmental and safety considerations are paramount when working with 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. The compound’s stability under various conditions is a subject of ongoing study, particularly for long-term storage and transport.

In the context of AI-driven drug discovery, CAS 2306271-44-1 has been flagged as a promising candidate for virtual screening. Computational models predict its compatibility with several biological targets, reducing the time and cost associated with empirical testing. This aligns with the broader trend of integrating machine learning into chemical research.

For researchers sourcing 6-(trifluoromethyl)tetrahydropyran-3-amine hydrochloride, verifying suppliers’ credentials and analytical data (e.g., HPLC purity, NMR spectra) is essential. The compound’s pricing and availability fluctuate based on demand, making it a topic of interest for procurement specialists in the fine chemicals market.

Looking ahead, the applications of 2306271-44-1 are expected to expand, particularly in green chemistry initiatives. Its potential as a chiral auxiliary or ligand in asymmetric synthesis could further elevate its importance. Collaborative efforts between academia and industry will likely uncover new uses for this multifaceted compound.